3-[(2-chloro-6-fluorobenzyl)sulfanyl]-5-{[(2,6-dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazole
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Description
3-[(2-chloro-6-fluorobenzyl)sulfanyl]-5-{[(2,6-dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C23H17Cl3FN3S2 and its molecular weight is 524.88. The purity is usually 95%.
BenchChem offers high-quality 3-[(2-chloro-6-fluorobenzyl)sulfanyl]-5-{[(2,6-dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[(2-chloro-6-fluorobenzyl)sulfanyl]-5-{[(2,6-dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazole including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Modifications
- The compound is involved in reactions for creating new 3-sulfanyl-1,2,4-triazoles, demonstrating its utility in synthesizing diverse triazole derivatives with potential biological activities (Kaldrikyan, Minasyan, & Melik-Ogandzanyan, 2016).
- It's also used in the synthesis and reactions of 4-methoxybenzyland 3-chloro-4-methoxybenzyl-substituted 1,2,4-triazoles and 1,3,4-thiadiazoles (Hovsepyan, Dilanyan, Minasyan, & Melik-Ohanjanyan, 2014).
Structural and Molecular Studies
- This compound has been structurally characterized, revealing insights into supramolecular self-assembly, weak hydrogen, and chalcogen bonds, which are significant for understanding molecular interactions (Al-Wahaibi et al., 2021).
- Studies also focus on the tautomerism of azacycles, examining the crystal structures of similar compounds, which is vital for understanding their chemical behavior and potential applications (Buzykin et al., 2008).
Biological Activities and Applications
- Research includes the synthesis and evaluation of antiproliferative and antilipolytic activities of related 1,2,4-triazole derivatives, indicating the potential use in medicinal chemistry, particularly in cancer and obesity-related applications (Shkoor et al., 2021).
- Experimental and theoretical analysis of intermolecular interactions in derivatives of 1,2,4-triazoles, including chloro and fluoro derivatives, provide insights into their biological activity (Shukla, Mohan, Vishalakshi, & Chopra, 2014).
Antifungal Applications
- Synthesis and antifungal activity research of Schiff Bases of similar 1,2,4-triazoles provide evidence for their application in combating fungal infections in agriculture (Qingcu, 2014).
properties
IUPAC Name |
3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-[(2,6-dichlorophenyl)methylsulfanylmethyl]-4-phenyl-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17Cl3FN3S2/c24-18-8-4-9-19(25)16(18)12-31-14-22-28-29-23(30(22)15-6-2-1-3-7-15)32-13-17-20(26)10-5-11-21(17)27/h1-11H,12-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNZOEMRVKZJJBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=C2SCC3=C(C=CC=C3Cl)F)CSCC4=C(C=CC=C4Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17Cl3FN3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
524.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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